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Compound of Interest

Compound Name: 2,2'4,4',5,5'-Hexachlorobiphenyl

Cat. No.: B050431

This guide provides troubleshooting procedures and frequently asked questions to assist
researchers, scientists, and drug development professionals in diagnosing and resolving
common issues with printed circuit boards (PCBs) used in laboratory and experimental
equipment.

Frequently Asked Questions (FAQSs)

Q1: What are the most common reasons for PCB failure?

Al: PCB failures can stem from a variety of factors, broadly categorized as design flaws,
manufacturing defects, component failures, and environmental stress.[1][2][3][4] Poor design,
such as inadequate trace widths or improper component placement, can lead to overheating
and signal integrity issues.[2][4][5] Manufacturing errors, including improper soldering or layer
misalignment, are also a primary cause of failure.[1][2] Over time, components can degrade
and fail due to age.[5] Additionally, environmental factors like heat, humidity, and dust can
cause corrosion and material degradation, leading to eventual failure.[1][5][6]

Q2: How can | perform an initial assessment of a potentially faulty PCB?

A2: A systematic visual inspection is the first line of defense in troubleshooting a PCB.[7][8][9]
Begin by disconnecting all power to the board and ensuring any capacitors are discharged.[8]
[10] With proper lighting and magnification, carefully examine the board for obvious defects
such as burnt components, discoloration, cracks, or corrosion.[3][11][12] Also, inspect solder
joints for any signs of cracking, bridging, or dullness (indicative of a cold solder joint).[3]
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Q3: What tools are essential for basic PCB troubleshooting?

A3: For fundamental PCB diagnostics, a few key tools are indispensable. A digital multimeter is
crucial for checking continuity, resistance, and voltage.[10][13][14] A good quality soldering
station is necessary for repairing or replacing components.[8] For visual inspection, a
magnifying glass or a microscope is highly recommended to identify minute defects.[8][13]
Additionally, a set of tweezers and ESD-safe tools are important for handling components
safely.[8]

Q4: What is a short circuit on a PCB and how can | find it?

A4: A short circuit is an unintended low-resistance path between two points in a circuit, often
between power and ground, which can cause excessive current flow and damage components.
[15] Common causes include solder bridges, misaligned components, and conductive debris.
[15] To locate a short, first, perform a visual inspection for obvious bridges or debris.[13][15] If
nothing is visible, use a multimeter in continuity mode to test between different points in the
circuit.[13][16] A thermal camera can also be effective in identifying hot spots generated by the
high current flow at the location of the short.[12][16]

Q5: What is an open circuit and how is it diagnosed?

A5: An open circuit is a break in the intended path of current flow, resulting in a non-functional
circuit.[17] This can be caused by a broken trace, a cracked solder joint, or a failed component.
[18] Diagnosis begins with a visual inspection for any visible breaks or lifted pads.[7][17] A
multimeter can then be used to check for continuity between points that should be connected.
[17] An unexpectedly high resistance reading indicates an open circuit.[17] For more complex
boards, techniques like flying probe testing or X-ray inspection may be necessary to find
hidden breaks in internal layers.[18][19]

Troubleshooting Guides
Guide 1: Diagnhosing Soldering Defects

Soldering defects are a frequent source of PCB failures.[20] Issues such as cold solder joints,
solder bridges, and insufficient wetting can lead to poor electrical connections and intermittent
faults.[21][22]
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Common Soldering Defects and Their Characteristics

Defect Type

Visual Appearance

Common Causes

Potential Impact

Cold Solder Joint

Dull, grainy, or
cracked surface.[3]
[21]

Insufficient heat
during soldering,
premature movement
of the joint.[21]

Poor electrical
connection,

intermittent faults.[21]

Solder Bridge

Unintended
connection of solder
between two or more
adjacent pads or pins.
[21](22]

Excessive solder
application, incorrect
soldering technique.
[21]

Short circuits,
component damage.
[21]

Insufficient Wetting

Solder has not flowed
well and does not
adhere properly to the
pad or lead.[22][23]

Contaminated
surfaces, insufficient
flux, inadequate heat.
[22]

Weak mechanical
bond, poor electrical

connection.[22]

Solder Balls

Small spheres of
solder adhering to the
PCB surface.[20]

Excessive solder
paste, improper reflow
profile.[20]

Potential for short
circuits if dislodged.
[22]

Lifted Pad

A component pad that
has detached from the
PCB surface.[22]

Excessive mechanical
stress or heat during
soldering/desoldering.
[22]

Open circuit,
damaged PCB.

Experimental Protocol: Visual Inspection for Soldering Defects

o Preparation: Ensure the PCB is powered off and handled in an ESD-safe environment.

o Magnification: Use a stereo microscope or a high-power magnifying glass for detailed

inspection.

« lllumination: Use bright, angled lighting to highlight surface textures and reflections.
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o Systematic Inspection: Examine each solder joint systematically. Look for the defects listed

in the table above.

o Documentation: Photograph any suspected defects for documentation and further analysis.

Guide 2: Troubleshooting Short Circuits

A short circuit can cause catastrophic failure if not addressed. The following workflow outlines a
systematic approach to identifying and resolving short circuits.

Logical Workflow for Short Circuit Diagnosis
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Caption: A step-by-step workflow for diagnosing and resolving PCB short circuits.
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Experimental Protocol: Multimeter Test for Short Circuits

Preparation: Power off the PCB and disconnect it from any external circuits.

o Set Multimeter: Set the digital multimeter to continuity mode, which will typically beep if a
short is detected.

o Test Power Rails: Place one probe on the main power rail (e.g., VCC) and the other probe on
the ground (GND) plane. A continuous beep indicates a short between power and ground.

« |solate the Short: If a short is confirmed, begin testing different sections of the circuit to
narrow down the location.[8] If the design allows, isolate power to different functional blocks
to see if the short disappears.

o Component Level Testing: Test the input and output pins of individual components against
the ground plane. This can help identify a failed component that is causing the short.[24]

Guide 3: Identifying Open Circuits

An open circuit will prevent a part of the circuit from functioning as intended.

Experimental Workflow for Open Circuit Detection

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.bestpcbs.com/blog/2025/12/pcb-troubleshooting-guide/
https://www.elepcb.com/blog/pcb-short-circuit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Suspected Open Circuit

Visual Inspection for
Cracked Traces/Joints

Visible Defect Found?

Repair Trace/Joint

No
Retest Functionality
Still Fhils
Y
. . Multimeter Continuity Test
End: Open Circuit Resolved Al S o

Pinpoint Exact Break Location End: No Open Circuit Detected

Cannot Pinpoint Visually

Advanced Analysis
(e.g., Flying Probe, X-ray)

End: Defect Identified for Repair

Click to download full resolution via product page

Caption: A workflow for identifying the location of an open circuit on a PCB.
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Experimental Protocol: Four-Wire Resistance Measurement for Trace Integrity

This method provides a more accurate measurement of low resistance, making it suitable for
verifying the integrity of PCB traces.

e Equipment: A digital multimeter with a four-wire (Kelvin) measurement capability.
o Preparation: Power off the board. Identify the start and end points of the trace to be tested.

e Probe Connection: Connect the two force probes to the start and end of the trace. Connect
the two sense probes inside the force probes at the same points.

o Measurement: The multimeter will pass a current through the force leads and measure the
voltage drop across the sense leads. This nullifies the resistance of the test leads
themselves, providing a highly accurate reading of the trace's resistance.

e Analysis: A significantly higher than expected resistance (or an infinite reading) indicates a

partial or complete open circuit.

Advanced Analysis Techniques

For issues not resolvable by basic troubleshooting, more advanced techniques may be

required.

Overview of Advanced PCB Analysis Methods
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Technique

Principle

Application

X-ray Inspection

Uses X-rays to create images
of the PCB's internal

structures.[25]

Detecting defects in solder
joints (especially in BGA
packages), internal trace
breaks, and via failures.[13]
[25]

Scanning Acoustic Microscopy
(SAM)

Uses high-frequency
ultrasound to detect voids,
delaminations, and cracks.[25]
[26]

Identifying delamination
between PCB layers, voids in
solder joints, and component

cracking.[26]

Cross-Sectioning (Micro-

sectioning)

A destructive technique that
involves cutting through a
section of the PCB to expose
its internal structure for

microscopic examination.[27]

Detailed analysis of solder joint
quality, via plating, and internal

layer alignment.[27]

Scanning Electron Microscopy
(SEM)

Uses a focused beam of

electrons to produce high-

resolution images of a surface.

[26]

Detailed morphological
analysis of fracture surfaces,
solder joint structures, and

identifying contaminants.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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